Cas no 2172291-44-8 (2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid)
2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid
- 2172291-44-8
- EN300-1555141
- 2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid
-
- Inchi: 1S/C28H32N2O5/c31-25(30-19-12-14-28(30,15-13-19)17-26(32)33)11-5-6-16-29-27(34)35-18-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,19,24H,5-6,11-18H2,(H,29,34)(H,32,33)
- InChI Key: OZMXAFZHUYXPOF-UHFFFAOYSA-N
- SMILES: O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C2CCC1(CC(=O)O)CC2
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1555141-0.05g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-0.1g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-0.25g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-0.5g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-1.0g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-2.5g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-5.0g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-10.0g |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1555141-50mg |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1555141-100mg |
2-{7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptan-1-yl}acetic acid |
2172291-44-8 | 100mg |
$2963.0 | 2023-09-25 |
2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid
Introduction to 2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic Acid (CAS No. 2172291-44-8)
2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid, identified by its CAS number 2172291-44-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of cyclic and linear moieties, as well as functional groups that contribute to its unique chemical properties.
The molecular structure of this compound features a central bicyclic backbone, specifically a bicyclo[2.2.1]heptane ring system, which is appended with various substituents that enhance its pharmacological potential. The presence of an amino group (NH₂) and a carboxylic acid group (-COOH) makes it a versatile intermediate for the synthesis of more complex molecules. Additionally, the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide coupling reactions, making it a valuable tool in the field of medicinal chemistry.
Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications in drug discovery. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis due to its stability and ease of removal under mild conditions. This feature makes 2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid an attractive candidate for the development of novel therapeutic agents.
In the realm of pharmaceutical research, this compound has been investigated for its potential role in modulating various biological pathways. The bicyclo[2.2.1]heptane core is known to exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. These characteristics are crucial for the development of orally active drugs, which are often preferred due to their convenience and patient compliance.
The amino acid derivative portion of the molecule provides a platform for further functionalization, allowing researchers to tailor the properties of the compound to specific therapeutic targets. For instance, modifications at the pentanoyl moiety could lead to enhanced binding affinity to target proteins or altered metabolic stability. Such fine-tuning is essential for optimizing drug efficacy and minimizing side effects.
Current research in this area has highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of molecules that can interact with it effectively. The unique structural features of 2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid make it a promising candidate for such approaches, particularly in the context of enzyme inhibition and receptor binding studies.
One particularly exciting application area is the development of protease inhibitors, which are critical for treating diseases such as HIV/AIDS and cancer. Proteases are enzymes that play a key role in various biological processes, including signal transduction and cellular degradation pathways. By inhibiting specific proteases, it may be possible to disrupt these pathways and thereby treat disease symptoms.
The fluorenylmethoxycarbonyl group also lends itself to fluorescent labeling applications, making this compound useful in biochemical assays and imaging techniques. Fluorescent probes are essential tools in modern biomedical research, allowing scientists to visualize biological processes at the molecular level with high precision.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to perform some reactions under milder conditions, reducing waste generation and improving overall sustainability. These green chemistry approaches are increasingly important in pharmaceutical manufacturing as they align with global efforts to reduce environmental impact.
In conclusion, 2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-y}acetic acid (CAS No. 2172291-44-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile functional groups
2172291-44-8 (2-{7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptan-1-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)